molecular formula C13H17Cl2NO2 B8321501 (Z)-1-(3,5-Dichlorophenyl)-N-(2,2-diethoxyethyl)methanimine

(Z)-1-(3,5-Dichlorophenyl)-N-(2,2-diethoxyethyl)methanimine

Cat. No.: B8321501
M. Wt: 290.18 g/mol
InChI Key: QLPUTPLSFBYUJO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(Z)-1-(3,5-Dichlorophenyl)-N-(2,2-diethoxyethyl)methanimine is a useful research compound. Its molecular formula is C13H17Cl2NO2 and its molecular weight is 290.18 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C13H17Cl2NO2

Molecular Weight

290.18 g/mol

IUPAC Name

1-(3,5-dichlorophenyl)-N-(2,2-diethoxyethyl)methanimine

InChI

InChI=1S/C13H17Cl2NO2/c1-3-17-13(18-4-2)9-16-8-10-5-11(14)7-12(15)6-10/h5-8,13H,3-4,9H2,1-2H3

InChI Key

QLPUTPLSFBYUJO-UHFFFAOYSA-N

Canonical SMILES

CCOC(CN=CC1=CC(=CC(=C1)Cl)Cl)OCC

Origin of Product

United States

Synthesis routes and methods

Procedure details

The 2,2-Diethoxy-ethylamine (1852.5 g; 1.00 equiv; 13.63 moles), 3,5-dichloro-benzaldehyde (2453 g; 1.00 equiv; 13.60 moles), and Toluene (12 L) is charged to a 22 L flask equipped with a Dean Stark trap, condenser, nitrogen inlet, overhead stirring, and thermocouple. The light yellow reaction is warmed to reflux. Solvent begins distilling at 88° C. A total of ˜650 mL distillate (˜240 mL of water) is collected. The temperature is increased to 114° C. during the distillation. NMR after 2 hr at reflux shows the product. The heat is shut off after 2.5 hr. The solution is gravity filtered into a carboy through fluted filter paper to remove a few particulates (including a small section of glass tubing, which is most likely from the 3,5-dichloro-benzaldehyde). The filtered solution is concentrated using Buchi flask with the water bath set at 45° C. Once the solvent stops coming over, the temperature is increased to 70° C. with full vacuum and held for ˜1.5 hr to remove any residual toluene. The weight of (3,5-Dichloro-benzylidene)-(2,2-diethoxy-ethyl)-amine is 4059.3 g (102.9% of theory). Mass Spectrum (LCMS) m/z=291.2) (M+H+)
Quantity
1852.5 g
Type
reactant
Reaction Step One
Quantity
2453 g
Type
reactant
Reaction Step One
Quantity
12 L
Type
solvent
Reaction Step One

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